Acid red 337 Acid red 337
Brand Name: Vulcanchem
CAS No.: 67786-14-5
VCID: VC20792722
InChI: InChI=1S/C17H12F3N3O4S.Na/c18-17(19,20)11-3-1-2-4-13(11)22-23-16-12(21)6-5-9-7-10(28(25,26)27)8-14(24)15(9)16;/h1-8,24H,21H2,(H,25,26,27);
SMILES: C1=CC=C(C(=C1)C(F)(F)F)N=NC2=C(C=CC3=CC(=CC(=C32)O)S(=O)(=O)[O-])N.[Na+]
Molecular Formula: C17H12F3N3NaO4S
Molecular Weight: 434.3 g/mol

Acid red 337

CAS No.: 67786-14-5

Cat. No.: VC20792722

Molecular Formula: C17H12F3N3NaO4S

Molecular Weight: 434.3 g/mol

* For research use only. Not for human or veterinary use.

Acid red 337 - 67786-14-5

Specification

CAS No. 67786-14-5
Molecular Formula C17H12F3N3NaO4S
Molecular Weight 434.3 g/mol
IUPAC Name sodium;6-amino-4-hydroxy-5-[[2-(trifluoromethyl)phenyl]diazenyl]naphthalene-2-sulfonate
Standard InChI InChI=1S/C17H12F3N3O4S.Na/c18-17(19,20)11-3-1-2-4-13(11)22-23-16-12(21)6-5-9-7-10(28(25,26)27)8-14(24)15(9)16;/h1-8,24H,21H2,(H,25,26,27);
Standard InChI Key YNNKCKNBHRWWTR-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C(=C1)C(F)(F)F)NNC2=C3C(=CC(=CC3=O)S(=O)(=O)[O-])C=CC2=N.[Na+]
SMILES C1=CC=C(C(=C1)C(F)(F)F)N=NC2=C(C=CC3=CC(=CC(=C32)O)S(=O)(=O)[O-])N.[Na+]
Canonical SMILES C1=CC=C(C(=C1)C(F)(F)F)N=NC2=C(C=CC3=CC(=CC(=C32)O)S(=O)(=O)O)N.[Na]

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